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Compound of Interest

Compound Name: 3-Bromobiphenyl!

Cat. No.: B057067

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for 3-
Bromobiphenyl (CAS No. 2113-57-7). The following sections detail the compound's hazard
classifications, physical and chemical properties, safe handling and storage procedures,
personal protective equipment recommendations, and emergency first-aid measures. This
guide is intended to supplement, not replace, the official Safety Data Sheet (SDS) provided by
the manufacturer.

Hazard Identification and Classification

3-Bromobiphenyl is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial for
handlers to be fully aware of its potential hazards to mitigate risks in a laboratory or drug
development setting. The primary hazards are summarized in the GHS classification table
below.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[1]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[1]

Specific Target Organ Toxicity ]
] H335: May cause respiratory
(Single Exposure) - 3 o
) o irritation.[2]
Respiratory Tract Irritation

» o H373: May cause damage to
Specific Target Organ Toxicity
2 organs through prolonged or
(Repeated Exposure)
repeated exposure.[3]

Hazardous to the Aquatic H400: Very toxic to aquatic life.

Environment, Acute Hazard [3]

Hazardous to the Aquatic ) o
] H410: Very toxic to aquatic life
Environment, Long-term 1 _ _
with long lasting effects.[3]
Hazard

The following diagram illustrates the GHS pictograms associated with 3-Bromobiphenyl,
providing a quick visual reference to its primary hazards.

Caption: GHS Pictograms for 3-Bromobiphenyl.

Physical and Chemical Properties

Understanding the physical and chemical properties of 3-Bromobiphenyl is fundamental for its
safe handling and for designing experimental procedures. It is described as a clear yellow
viscous liquid that is insoluble in water.[1][4]

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula C12H9BIr[1]

Molecular Weight 233.10 g/mol [1]

Appearance Clear yellow viscous liquid[1][4]
Boiling Point 300.0 £ 9.0 °C at 760 mmHgJ[5]
Melting Point 9°CI5]

Flash Point 113 °C (235.4 °F) - closed cupl6]
Density 1.398 g/mL at 25 °C

Solubility in Water Insoluble[1]

Refractive Index n20/D 1.639

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential to minimize exposure and
ensure laboratory safety.

Handling

» Ventilation: Always handle 3-Bromobiphenyl in a well-ventilated area, preferably within a
chemical fume hood to prevent the formation and inhalation of aerosols.[3]

o Personal Protective Equipment (PPE): A comprehensive set of PPE must be worn at all
times. This includes chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[6]
For situations with a risk of splashing, a face shield is recommended.[7]

» Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.
Do not eat, drink, or smoke in the work area.[8]

Storage

o Container: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3]
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e Incompatibilities: Keep away from strong oxidizing agents.[1] The compound may also be
sensitive to light.[1]

» Storage Temperature: Store at room temperature (between 10°C - 25°C).[2]

The following workflow diagram outlines the essential steps for the safe handling of 3-
Bromobiphenyl.

Preparation

ear appropriate PPE

Handling in Fume Hood

egregate waste

Waste Disposal

lean work area

Decontamination

tore in designated area

Storage

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Bromobiphenyl.

Personal Protective Equipment (PPE)
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The selection and proper use of PPE are critical in preventing exposure to 3-Bromobiphenyl.
The following diagram details the recommended PPE for handling this compound.

Recommended Personal Protective Equipment

Respiratory Protection
(Use in Fume Hood)

Body Protection
> (Lab Coat)

- Hand Protection
(Chemical-Resistant Gloves)

Eye Protection
(Safety Goggles/Face Shield)

Click to download full resolution via product page

Caption: Recommended PPE for Handling 3-Bromobiphenyl.

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid measures are crucial.

Table 3: First-Aid Procedures
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Exposure Route

First-Aid Measures

Inhalation

Immediately move the exposed person to fresh
air.[9] If breathing is difficult, give oxygen. If
breathing has stopped, perform artificial
respiration.[10] Seek immediate medical

attention.

Skin Contact

Immediately flush the affected skin with plenty of
water for at least 15 minutes while removing
contaminated clothing.[1] Wash the skin
thoroughly with soap and water.[1] If skin

irritation occurs, get medical advice/attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15-20 minutes, also under the eyelids.
[11] Remove contact lenses, if present and easy
to do.[10] Continue rinsing and seek immediate

medical attention.

Ingestion

Do NOT induce vomiting.[12] Rinse mouth with
water.[10] Call a physician or poison control

center immediately.[12]

The following diagram illustrates the logical flow of first-aid actions depending on the route of

exposure.
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Exposure to 3-Bromobiphenyl
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Caption: First-Aid Decision Flowchart for 3-Bromobiphenyl Exposure.

Accidental Release Measures

In the event of a spill, personal precautions, protective equipment, and emergency procedures
should be followed.

» Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing
vapors, mist, or gas.[8]

o Containment and Cleaning: Absorb the spill with an inert, non-combustible material such as
sand, diatomite, or universal binders.[3] Collect the absorbed material in a suitable, labeled
container for disposal. Do not allow the chemical to enter drains or waterways.[3]

Toxicological Information

Limited toxicological data is available for 3-Bromobiphenyl. It is considered moderately toxic
by the intraperitoneal route.[4] Acute exposure may lead to irritation of the eyes, skin, and
respiratory tract.[4] Prolonged or repeated exposure could potentially result in damage to the
liver and kidneys.[4] The lowest published lethal dose (LDLo) in mice via the intraperitoneal
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route is 500 mg/kg.[5] There is currently insufficient evidence to classify 3-bromobiphenyl as a
human carcinogen.[4]

This technical guide provides a summary of the key safety and handling information for 3-
Bromobiphenyl. It is imperative that all users consult the full Safety Data Sheet (SDS) from
their supplier and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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